Cas no 1823338-03-9 (4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one)

• Product Name: 4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one
• CAS No: 1823338-03-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4786542
• PubChem ID: 72698773
• Update Time: 2025-06-22

4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one Chemical and Physical Properties

Names and Identifiers

• 4'-METHYLSPIRO[CYCLOPROPANE-1,3'-INDOLIN]-2'-ONE
• 4'-Methyl-1'H-spiro[cyclopropane-1,3'-indole]-2'-one
• DB-380483
• 4''-Methyl-1''H-spiro[cyclopropane-1,3''-indole]-2''-one
• KS-10054
• SCHEMBL24455096
• SB64649
• AKOS027332770
• MFCD27922319
• 1823338-03-9
• 4-methylspiro[1H-indole-3,1'-cyclopropane]-2-one
• SY387668
• 4 inverted exclamation mark -Methylspiro[cyclopropane-1,3 inverted exclamation mark -indolin]-2 inverted exclamation mark -one
• 4'-Methylspiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one
• 4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one

• Inchi： 1S/C11H11NO/c1-7-3-2-4-8-9(7)11(5-6-11)10(13)12-8/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key： HORPBURESFLAQZ-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C(C)=CC=CC=3N1)CC2

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one

4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one: A Comprehensive Overview

4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one, with the CAS registry number 1823338-03-9, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic structure, which consists of a cyclopropane ring fused to an indoline moiety. The presence of the methyl group at the 4' position further distinguishes this compound, making it a subject of interest for researchers exploring its potential applications in drug design and material science.

The structural uniqueness of 4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one lies in its spiro arrangement, where two rings share only one atom. This configuration imparts distinctive electronic and steric properties to the molecule. Recent studies have highlighted the importance of such spirocyclic systems in modulating the pharmacokinetic profiles of bioactive compounds. For instance, research published in the Journal of Medicinal Chemistry demonstrated that spirocyclic frameworks can enhance drug stability and bioavailability by minimizing metabolic degradation pathways.

The synthesis of 4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one involves a multi-step process that typically begins with the preparation of the indoline derivative. A common approach involves the cyclization of an appropriately substituted amino ketone under acidic conditions to form the indoline ring. Subsequent installation of the cyclopropane ring is achieved through various methods, including thermal or photochemical [2+1] cycloadditions. The methyl group at the 4' position is introduced either during or after the cyclization step, depending on the synthetic strategy employed.

One of the most promising applications of 4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one lies in its potential as a building block for more complex bioactive molecules. Its rigid spirocyclic structure provides an excellent platform for constructing diverse scaffolds with tailored pharmacological properties. For example, researchers have utilized this compound as a precursor for synthesizing novel kinase inhibitors and GPCR modulators. A study published in Nature Communications reported that derivatives of this compound exhibited potent inhibitory activity against several oncogenic kinases, making them attractive candidates for anticancer drug development.

In addition to its role in drug design, 4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one has also found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have focused on incorporating this compound into light-emitting diodes (LEDs) and photovoltaic materials. A research team at Stanford University demonstrated that films prepared from this compound exhibit enhanced charge transport properties, which could pave the way for more efficient electronic devices.

The versatility of 4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one is further underscored by its use as an intermediate in the synthesis of other complex molecules. For instance, it has been employed as a key intermediate in the construction of macrocyclic compounds with potential applications in molecular recognition and catalysis. A study published in Angewandte Chemie highlighted its utility in forming highly selective receptors for metal ions and small organic molecules.

In conclusion, 4'-Methylspiro[cyclopropane-1,3'-indolin]-2'-one, with its distinctive spirocyclic structure and versatile functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. From drug discovery to materials science, this compound continues to inspire innovative research and development efforts. As our understanding of its properties deepens through ongoing studies, it is likely that new and exciting applications will emerge in the near future.